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Compound of Interest

Tris-hydroxymethyl-methyl-
Compound Name:
ammonium

cat. No.: B8782720

Tris Buffer pH and Temperature: A Technical
Guide

This technical support center provides researchers, scientists, and drug development
professionals with essential information, troubleshooting guides, and frequently asked
questions (FAQs) regarding the temperature-dependent pH changes of Tris-hydroxymethyl-
methyl-ammonium (Tris) buffer.

Frequently Asked Questions (FAQs)

Q1: Why does the pH of my Tris buffer change when | move it from room temperature to a
different experimental temperature?

Al: The pH of Tris buffer is highly dependent on temperature.[1][2] As the temperature
increases, the pH of a Tris buffer solution will decrease, and conversely, as the temperature
decreases, the pH will increase.[2][3] This phenomenon is due to the effect of temperature on
the ionization equilibrium of the amine group in the Tris molecule.[3] The pKa of Tris, which is a
measure of its acid dissociation constant, changes significantly with temperature.[1][4]

Q2: How much does the pH of Tris buffer change with temperature?
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A2: The change in pKa for Tris is approximately -0.028 pH units for each degree Celsius
increase in temperature.[1] Some sources indicate a range for the pH temperature coefficient
between -0.025 and -0.031 per degree Celsius.[2][5] For instance, a Tris buffer prepared to pH
7.8 at room temperature (25°C) will have a pH of approximately 7.4 at 37°C.[1]

Q3: | prepared my Tris buffer at 25°C to a pH of 8.0, but my experiment runs at 4°C. What will
the approximate pH of my buffer be during the experiment?

A3: Since the temperature is decreasing by 21°C (from 25°C to 4°C), and the pH increases by
about 0.03 units for each degree Celsius decrease, you can expect the pH to increase.[2] The
approximate pH at 4°C would be around 8.63 (8.0 + 21 * 0.03).

Q4: Can | use the same Tris buffer for experiments at different temperatures?

A4: While you can use the same stock solution, it is crucial to adjust the pH at the temperature
at which the experiment will be performed.[6] Preparing the buffer at room temperature without
accounting for the temperature-induced pH shift can lead to inaccurate and unreliable
experimental results, especially in pH-sensitive applications like enzyme assays or
electrophoresis.[3][7]

Q5: Are there alternative buffers that are less sensitive to temperature changes?

A5: Yes, buffers containing carboxylic acids are generally less affected by temperature
variations compared to amine buffers like Tris.[1] Buffers such as phosphate or cacodylate
have much smaller ionization enthalpies and therefore show less pH change with temperature.
[1] HEPES is another example of a buffer with a relatively minor change in pKa with
temperature.[4]
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Problem

Possible Cause

Solution

Inconsistent enzyme activity or
protein mobility in

electrophoresis.

The pH of the Tris buffer is
shifting due to a change in
temperature between buffer
preparation and the

experiment.

Always pH the Tris buffer at
the final experimental
temperature. Use a
temperature-compensated pH
meter or allow the buffer to
equilibrate to the target
temperature before final pH

adjustment.

Precipitate forms in the buffer

when measuring pH.

Standard Ag/AgCl pH
electrodes can react with
proteins or other biological
molecules in the buffer,
causing precipitation at the
liquid junction and leading to

measurement errors.[5]

Use a double-junction pH
electrode designed for Tris
buffer solutions to avoid
precipitation and ensure

accurate readings.[5]

The pH of my diluted Tris
buffer stock is different from

the expected value.

The pH of Tris buffer solutions
can also be dependent on
concentration.[2][8] Diluting a
concentrated stock solution
can lead to a slight change in
pH.

For critical applications, it is
best practice to prepare the
buffer at the final desired
concentration and adjust the
pH accordingly, rather than
diluting a pH-adjusted stock

solution.[9]

Quantitative Data: pH vs. Temperature

The following table illustrates the expected pH of a Tris buffer solution at various temperatures

when initially prepared to a specific pH at 25°C. This data is calculated based on a temperature
coefficient of ApKa/°C =-0.028.[1]
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pH (Prepared at pH pH (Prepared at pH pH (Prepared at pH

Temperature (°C)

7.5 @ 25°C) 8.0 @ 25°C) 8.5 @ 25°C)
4 8.09 8.59 9.09
20 7.64 8.14 8.64
25 7.50 8.00 8.50
37 7.16 7.66 8.16
50 6.80 7.30 7.80

Experimental Protocols
Protocol for Preparing Temperature-Corrected Tris
Buffer

Dissolve Tris Base: Dissolve the required mass of Tris base in approximately 80% of the final
desired volume of deionized water.

Temperature Equilibration: Place the buffer solution in a water bath or incubator set to the
target experimental temperature. Allow the solution to equilibrate for at least 30 minutes.

Calibrate pH Meter: Calibrate your pH meter using standard buffers that are also at the target
temperature.

Adjust pH: While continuously stirring the buffer solution at the target temperature, slowly
add concentrated HCI to lower the pH to the desired value. If you overshoot the target pH, it
IS better to start over than to titrate back with a base like NaOH, as this will alter the ionic
strength of the buffer.[9][10]

Final Volume Adjustment: Once the desired pH is reached, transfer the solution to a
volumetric flask and add deionized water to reach the final volume.

Storage: Store the buffer at a consistent temperature. If used at a different temperature, the
pH will need to be re-verified.
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Caption: Logical relationship of temperature's effect on Tris buffer pH.
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Start: Prepare Tris Buffer

1. Dissolve Tris Base in ~80% Final Volume of dH20

2. Equilibrate Solution to Target Experimental Temperature

3. Calibrate pH Meter at Target Temperature

4. Adjust pH with HCI at Target Temperature

5. Bring to Final Volume with dH20

End: Temperature-Corrected Tris Buffer

Click to download full resolution via product page

Caption: Experimental workflow for preparing a temperature-corrected Tris buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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